Cas no 2229642-40-2 (3-(5-bromo-2-methoxypyridin-3-yl)prop-2-en-1-amine)

• Product Name: 3-(5-bromo-2-methoxypyridin-3-yl)prop-2-en-1-amine
• CAS No: 2229642-40-2
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 6040859
• PubChem ID: 165658558
• Update Time: 2025-05-22

3-(5-bromo-2-methoxypyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxypyridin-3-yl)prop-2-en-1-amine
• 2229642-40-2
• EN300-1917730

• Inchi： 1S/C9H11BrN2O/c1-13-9-7(3-2-4-11)5-8(10)6-12-9/h2-3,5-6H,4,11H2,1H3/b3-2+
• InChI Key： VDMRMJYFTXYVCD-NSCUHMNNSA-N
• SMILES： BrC1=CN=C(C(=C1)/C=C/CN)OC

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(5-bromo-2-methoxypyridin-3-yl)prop-2-en-1-amine

3-(5-Bromo-2-Methoxypyridin-3-Yl)Prop-2-en-1-Amine: A Comprehensive Overview

The compound 3-(5-bromo-2-methoxypyridin-3-yl)prop-2-en-1-amine, with the CAS number 222964240, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyridine, a heterocyclic aromatic compound, and incorporates substituents that confer unique chemical and biological properties. The presence of a bromine atom at the 5-position and a methoxy group at the 2-position on the pyridine ring, along with an aminoalkene moiety, makes this compound a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting kinase enzymes. The aminoalkene group, which is sensitive to various chemical transformations, allows for the creation of diverse structures with tailored functionalities. For instance, the compound has been used in the development of inhibitors for protein kinases, which are critical targets in cancer therapy.

The synthesis of 3-(5-bromo-2-methoxypyridin-3-yl)prop-2-en-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the methoxy group via nucleophilic substitution and the subsequent installation of the aminoalkene moiety are key steps that ensure high yields and purity. These advancements in synthetic methodology have made this compound more accessible for large-scale production and further research.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. For example, researchers have utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its versatility in facilitating complex chemical transformations.

The structural features of 3-(5-bromo-2-methoxypyridin-3-Yl)propenylamine also make it an attractive candidate for studying photophysical properties. The conjugated system within the molecule enables it to exhibit strong fluorescence under certain conditions, which could be exploited in optoelectronic devices and imaging technologies.

Furthermore, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the bromine substituent significantly influences the molecule's electron distribution, enhancing its reactivity in certain chemical environments. These findings have guided experimental efforts to optimize its use in various applications.

In conclusion, 3-(5-bromo-2-methoxypyridin-3-Yl)propenylamine stands as a remarkable example of how structural diversity can lead to multifaceted applications across different scientific domains. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both academic and industrial pursuits.